![molecular formula C8H8N4O B1455155 N'-Hydroxyimidazo[1,2-a]pyridine-2-carboximidamide CAS No. 939999-93-6](/img/structure/B1455155.png)
N'-Hydroxyimidazo[1,2-a]pyridine-2-carboximidamide
Overview
Description
“N’-Hydroxyimidazo[1,2-a]pyridine-2-carboximidamide” is a chemical compound with the molecular formula C8H8N4O and a molecular weight of 176.18 .
Molecular Structure Analysis
The InChI code for “N’-Hydroxyimidazo[1,2-a]pyridine-2-carboximidamide” is 1S/C8H8N4O/c9-8(11-13)6-5-12-4-2-1-3-7(12)10-6/h1-5,8H,9H2 . This code provides a standard way to encode the molecular structure using text.Physical And Chemical Properties Analysis
“N’-Hydroxyimidazo[1,2-a]pyridine-2-carboximidamide” is a solid at room temperature . The storage temperature is room temperature .Scientific Research Applications
Anticancer Agents
Imidazo[1,2-a]pyridine derivatives have been discovered as covalent anticancer agents . They have been used as the core backbone for the development of covalent inhibitors, synthesizing a series of novel KRAS G12C inhibitors . These compounds have shown potential as potent anticancer agents for KRAS G12C-mutated NCI-H358 cells .
Antituberculosis Agents
Imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . They have been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry .
COX-2 Inhibitors
Imidazo[1,2-a]pyridine derivatives have been designed and synthesized with the specific aim of developing new potent COX-2 inhibitors . COX-2 inhibitors have emerged as potential therapeutic agents in various diseases .
Anticancer Agents Against Breast Cancer Cells
Imidazo[1,2-a]pyridine derivatives have been evaluated in breast cancer cells for their antiproliferative potential . Among the novel derivatives, certain compounds exhibited potent activity against the MCF7 and MDA-MB-231 cell lines .
Organic Synthesis
Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .
Fluorescent Probes
Imidazo[1,2-a]pyridine-based compounds have been used to develop fluorescent probes . These probes can be used for the continuous monitoring of biological processes .
Safety and Hazards
properties
IUPAC Name |
N'-hydroxyimidazo[1,2-a]pyridine-2-carboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4O/c9-8(11-13)6-5-12-4-2-1-3-7(12)10-6/h1-5,13H,(H2,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQOPFFRPTUGOIP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1)C(=NO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=NC(=CN2C=C1)/C(=N/O)/N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90679527 |
Source
|
| Record name | N'-Hydroxyimidazo[1,2-a]pyridine-2-carboximidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90679527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-Hydroxyimidazo[1,2-a]pyridine-2-carboximidamide | |
CAS RN |
939999-93-6 |
Source
|
| Record name | N'-Hydroxyimidazo[1,2-a]pyridine-2-carboximidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90679527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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